4,10-Bis(3-nitrophenyl)-1-phenyl-4,10-diazatetracyclo[5.5.2.0~2,6~.0~8,12~]tetradec-13-ene-3,5,9,11-tetrone

• Molecular Formula: C30H20N4O8
• Molecular Weight: 564.5 g/mol
• IUPAC Name: 4,10-bis(3-nitrophenyl)-1-phenyl-4,10-diazatetracyclo[5.5.2.02,6.08,12]tetradec-13-ene-3,5,9,11-tetrone
• InChI: InChI=1S/C30H20N4O8/c35-26-22-21-12-13-30(16-6-2-1-3-7-16,24(22)28(37)31(26)17-8-4-10-19(14-17)33(39)40)25-23(21)27(36)32(29(25)38)18-9-5-11-20(15-18)34(41)42/h1-15,21-25H
• InChI Key: GISVWMJHDHRWMH-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C23C=CC(C4C2C(=O)N(C4=O)C5=CC(=CC=C5)[N+](=O)[O-])C6C3C(=O)N(C6=O)C7=CC(=CC=C7)[N+](=O)[O-]

Description

4,10-Bis(3-nitrophenyl)-1-phenyl-4,10-diazatetracyclo[5.5.2.0~2,6~.0~8,12~]tetradec-13-ene-3,5,9,11-tetrone, also known as DNTTQ, is a chemical compound that has been the subject of extensive scientific research. It is a tetracyclic quinone derivative that has shown promising results in various fields, including material science and biomedical research.

Mechanism of Action

The mechanism of action of 4,10-Bis(3-nitrophenyl)-1-phenyl-4,10-diazatetracyclo[5.5.2.0~2,6~.0~8,12~]tetradec-13-ene-3,5,9,11-tetrone is not yet fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in cell proliferation and survival. This compound has also been shown to induce oxidative stress and DNA damage in cancer cells, leading to apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, making it a promising anti-cancer agent. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4,10-Bis(3-nitrophenyl)-1-phenyl-4,10-diazatetracyclo[5.5.2.0~2,6~.0~8,12~]tetradec-13-ene-3,5,9,11-tetrone is its versatility, as it can be used as a building block for the synthesis of various functional materials. It is also relatively easy to synthesize, making it accessible to researchers. However, one of the limitations of this compound is its low solubility in certain solvents, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on 4,10-Bis(3-nitrophenyl)-1-phenyl-4,10-diazatetracyclo[5.5.2.0~2,6~.0~8,12~]tetradec-13-ene-3,5,9,11-tetrone. One potential area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the exploration of new applications for this compound in material science and biomedical research. Additionally, further studies are needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 4,10-Bis(3-nitrophenyl)-1-phenyl-4,10-diazatetracyclo[5.5.2.0~2,6~.0~8,12~]tetradec-13-ene-3,5,9,11-tetrone is a complex process that involves several steps. The most common method involves the reaction of 3-nitrobenzaldehyde with phenylhydrazine to form the intermediate product, which is then reacted with cyclohexanone to produce the final product. Other methods involve the use of different starting materials and reagents.

Scientific Research Applications

4,10-Bis(3-nitrophenyl)-1-phenyl-4,10-diazatetracyclo[5.5.2.0~2,6~.0~8,12~]tetradec-13-ene-3,5,9,11-tetrone has been extensively studied for its potential applications in material science and biomedical research. In material science, this compound has been used as a building block for the synthesis of functional materials, including organic semiconductors and electrochromic materials. In biomedical research, this compound has shown promising results as an anti-cancer agent, with studies indicating that it can induce apoptosis in cancer cells.